Cas no 1805246-19-8 (5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1805246-19-8
• MF: C₆H₃BrClF₂NO₃S
• MW: 322.511725664139
• CID: 4862340
• Update Time: 2025-07-19

5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO3S/c7-2-1-11-6(12)3(5(9)10)4(2)15(8,13)14/h1,5H,(H,11,12)
• InChI Key： HCIUABFZNVJTTQ-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C(F)F)=C1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 465
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride

Introduction to 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride (CAS No. 1805246-19-8)

5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride (CAS No. 1805246-19-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a sulfonyl chloride functional group, which collectively contribute to its potential applications in drug discovery and development.

The chemical structure of 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride is particularly noteworthy due to its multifaceted reactivity. The bromine atom can serve as a leaving group in various substitution reactions, while the difluoromethyl group imparts unique electronic and steric properties. The sulfonyl chloride functional group, on the other hand, is highly reactive and can readily undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against specific enzymes involved in various disease pathways. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's binding affinity and selectivity, which are essential for its therapeutic efficacy.

In another study, scientists at a leading pharmaceutical company explored the use of 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride as an intermediate in the synthesis of new antiviral agents. The compound's reactivity and stability under various reaction conditions make it an ideal candidate for this application. The researchers successfully synthesized several derivatives with improved antiviral activity, demonstrating the compound's versatility and potential in drug development.

The synthetic accessibility of 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride has also been extensively studied. A recent paper in Organic Letters described an efficient and scalable synthetic route for this compound, which involves a series of well-established chemical transformations. This synthetic method not only simplifies the production process but also ensures high yields and purity, making it suitable for large-scale manufacturing.

In addition to its applications in drug discovery, 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride has shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of functional materials with unique optical and electronic properties. These materials have potential applications in fields such as optoelectronics and catalysis.

The safety profile of 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices are recommended to ensure workplace safety. Researchers should adhere to standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 5-Bromo-3-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride (CAS No. 1805246-19-8) is a versatile and promising compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for scientists working on drug discovery, material science, and other advanced applications. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on these fields.